Cas no 39178-35-3 (Isonicotinoyl chloride hydrochloride)

• Product Name: Isonicotinoyl chloride hydrochloride
• CAS No: 39178-35-3
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• MDL: MFCD00012830
• CID: 54977
• PubChem ID: 12262826
• Update Time: 2025-05-20

Isonicotinoyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyridine-4-carbonyl chloride
• 4-PYRIDINOYL CHLORIDE HYDROCHLORIDE
• ISONICOTINOYL CHLORIDE HYDROCHLORIDE
• ISONICOTINYL CHLORIDE HYDROCHLORIDE
• TIMTEC-BB SBB003768
• PYRIDINE-4-CARBONYL CHLORIDE HYDROCHLORIDE
• Pyridine-4-carbonylchlorideHCl
• IsonicotinoylchlorideHCl
• 4-Pyridinecarbonyl chloride hydrochloride
• DTXSID00959963
• Isonicotinoyl chloride, HCl
• W-106454
• isonicotinoyl chloride.hydrochloride
• H11306
• NSC91025
• pyridine-4-carbonylchloride hydrochloride
• pyridine-4 carbonyl chloride hydrochloride
• I0144
• F2190-0157
• AM20051141
• 4-Pyridoyl chloride hydrochloride
• isonicotinic acid chloride hydrochloride
• isonicotinoyl chloride HCl
• BNTRVUUJBGBGLZ-UHFFFAOYSA-N
• 4-Pyridinecarboxylic acid chloride hydrochloride
• 4-Pyridinecarbonyl chloride, hydrochloride (1:1)
• STR05181
• isonicotinoylchloride hydrochloride salt
• 39178-35-3
• 4-Pyridinecarbonyl chloride, hydrochloride
• NSC-91025
• MFCD00012830
• Isonicotinoyl chloride hydrochloric acid
• Isonicotinoyl chloride hydrogen chloride
• A824440
• AKOS015950644
• 4-pyridinecarbonyl chloride-HCl
• isonicotinoyl chloride-hydrochloride
• BP-11454
• FT-0627429
• Isonicotinoyl chloride hydrochloride, 95%
• pyridine-4-carbonyl chloride;hydrochloride
• SCHEMBL26328
• Pyridine-4-carbonyl chloride--hydrogen chloride (1/1)
• EN300-1265378
• isonicotinoylchloride hydrochloride
• pyridine-4-carboxylic acid chloride hydrochloride
• AC-25729
• DB-000287
• Isonicotinoyl chloride hydrochloride

• MDL： MFCD00012830
• Inchi： 1S/C6H4ClNO.ClH/c7-6(9)5-1-3-8-4-2-5;/h1-4H;1H
• InChI Key： BNTRVUUJBGBGLZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=CC=1)=O.Cl
• BRN： 3626052

Computed Properties

• Exact Mass: 176.97500
• Monoisotopic Mass: 140.998141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: powder
• Density: 1.2970
• Melting Point: 159-161 °C (lit.)
• Boiling Point: 252.9 °C at 760 mmHg
• Flash Point: 106.8 °C
• Solubility: methanol: soluble50mg/mL, clear to hazy, colorless to light yellow
• Water Partition Coefficient: almost transparency
• PSA: 29.96000
• LogP: 2.26260
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

Isonicotinoyl chloride hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on Isonicotinoyl chloride hydrochloride

Introduction to Isonicotinoyl chloride hydrochloride (CAS No. 39178-35-3) in Modern Chemical and Pharmaceutical Research

Isonicotinoyl chloride hydrochloride, with the chemical identifier CAS No. 39178-35-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, derived from isonicotinic acid, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. Its unique structural properties make it a valuable intermediate in the development of various pharmacologically active molecules.

The molecular structure of Isonicotinoyl chloride hydrochloride features a chlorinated derivative of isonicotinic acid, which contributes to its reactivity and utility in organic synthesis. The presence of both chlorine and hydrochloride functional groups enhances its compatibility with a wide range of chemical transformations, making it an indispensable tool in the laboratory. Researchers have leveraged these properties to develop novel synthetic pathways that facilitate the production of complex molecules with therapeutic potential.

In recent years, advancements in drug discovery have highlighted the importance of Isonicotinoyl chloride hydrochloride as a building block for designing new drugs. Its incorporation into heterocyclic compounds has led to the development of promising candidates for treating various diseases, including infectious disorders and chronic conditions. The compound's ability to undergo selective modifications allows chemists to fine-tune its pharmacological profile, optimizing efficacy and minimizing side effects.

One of the most notable applications of Isonicotinoyl chloride hydrochloride is in the synthesis of antiviral and antibacterial agents. The isonicotinoyl moiety, a key feature of this compound, is known for its ability to interact with biological targets such as enzymes and receptors. This interaction is pivotal in modulating cellular processes, making it an attractive scaffold for drug development. Recent studies have demonstrated its role in creating molecules that inhibit viral replication and bacterial growth, offering new avenues for therapeutic intervention.

The pharmaceutical industry has also explored the use of Isonicotinoyl chloride hydrochloride in the development of treatments for neurological disorders. Its structural similarity to certain neurotransmitter analogs suggests potential applications in modulating neural activity. Researchers are investigating its derivatives as candidates for drugs that could alleviate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its appeal as a pharmacological agent.

Moreover, Isonicotinoyl chloride hydrochloride has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its reactive nature allows it to form stable bonds with other molecules, creating materials with enhanced durability and functionality. These properties are particularly valuable in industries requiring high-performance materials, such as aerospace and electronics.

The synthesis of Isonicotinoyl chloride hydrochloride involves well-established chemical protocols that ensure high yield and purity. Researchers typically employ chlorination reactions followed by salt formation to obtain the desired product. These processes are optimized for scalability, allowing for large-scale production when needed. The compound's stability under various storage conditions further simplifies its handling and transportation.

As research continues to evolve, the applications of Isonicotinoyl chloride hydrochloride are expected to expand further. Innovations in synthetic methodologies and computational chemistry are likely to uncover new ways to utilize this compound effectively. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion, Isonicotinoyl chloride hydrochloride (CAS No. 39178-35-3) represents a cornerstone in modern chemical and pharmaceutical research. Its versatility, reactivity, and broad applicability make it an invaluable asset for scientists working on cutting-edge therapeutics and materials. As we delve deeper into the complexities of molecular design, compounds like this will continue to play a pivotal role in advancing human health and technological innovation.